2-methyl-N-{4-[(6-methyl-3-pyridazinyl)amino]phenyl}benzamide

• IUPAC Name: 2-methyl-N-[4-[(6-methylpyridazin-3-yl)amino]phenyl]benzamide
• InChI: InChI=1S/C19H18N4O/c1-13-5-3-4-6-17(13)19(24)21-16-10-8-15(9-11-16)20-18-12-7-14(2)22-23-18/h3-12H,1-2H3,(H,20,23)(H,21,24)
• InChI Key: SKBAGMIIDNUBCY-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN=C(C=C1)NC2=CC=C(C=C2)NC(=O)C3=CC=CC=C3C
• Molecular Formula: C19H18N4O
• Molecular Weight: 318.4 g/mol

Description

2-methyl-N-{4-[(6-methyl-3-pyridazinyl)amino]phenyl}benzamide is a useful research compound. Its molecular formula is C19H18N4O and its molecular weight is 318.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 318.14806121 g/mol and the complexity rating of the compound is 408. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

• Cancer Treatment Potential

  • Research on a structurally similar compound, MGCD0103, a histone deacetylase (HDAC) inhibitor, has demonstrated its potential in blocking cancer cell proliferation and inducing apoptosis. This compound has entered clinical trials, showing promise as an anticancer drug (Zhou et al., 2008).

• Antipsychotic Properties

  • A study on 2-phenyl-4-(aminomethyl)imidazoles, analogs to dopamine D2 selective benzamide antipsychotics, highlights the potential of similar benzamide derivatives in treating psychotic disorders. These compounds showed notable affinity in dopamine D2 receptor preparations (Thurkauf et al., 1995).

• Quality Control in Pharmaceuticals

  • Nonaqueous capillary electrophoresis has been employed to separate and analyze imatinib mesylate and related substances, including benzamide derivatives. This method is significant for the quality control of pharmaceuticals (Ye et al., 2012).

• Antiviral Research

  • Benzamide-based 5-aminopyrazoles and their derivatives have shown significant anti-influenza A virus activity, specifically against the H5N1 subtype. This suggests the potential of benzamide compounds in antiviral therapies (Hebishy et al., 2020).

• Cardiotonic Applications

  • Certain 6-phenyl-4,5-dihydro-3(2H)-pyridazinone derivatives, closely related to benzamides, have demonstrated clear cardiotonic effects. These findings are important for developing new cardiotonic agents (Wang et al., 2008).

• Synthesis and Characterization

  • Studies on the synthesis of functional planar Blatter radicals and related benzamide derivatives contribute to the understanding of their chemical properties and potential applications in various fields (Bartos et al., 2019).

• Angiogenesis Inhibition

  • Anthranilic acid amides, structurally akin to benzamides, have been identified as potent inhibitors of VEGF receptor tyrosine kinases, demonstrating significant antiangiogenic and antitumor properties. This opens avenues for cancer therapy research (Manley et al., 2002).